Cas no 1125-21-9 (Ketoisophorone)

• Product Name: Ketoisophorone
• CAS No: 1125-21-9
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD00043119
• CID: 40847
• PubChem ID: 62374
• Update Time: 2025-04-18

Ketoisophorone Chemical and Physical Properties

Names and Identifiers

• 4-oxoisophorone
• 2,6,6-Trimethylcyclohex-2-ene-1,4-dione
• 2,2,6-trimethyl-2-cyclohexene-1,4-dione (cetoisophorone)
• 2,2,6-trimethylcyclohex-2-en-1,4-dione (4-oxo-isophorone)
• 2,6,6-Trimethy-2-cyclohexene-1,4-dione (4-oxoisophorone)
• 2,6,6-trimethyl-2-cyclohexene-4-dione
• 2,6,6-trimethylcyclohex-
• 2,6,6-trimethylcyclohex-2-ene
• 2-Cyclohexen-1,4-dione, 2,6,6-trimethyl
• 2-Cyclohexene-1,4-dione, 2,6,6-trimethyl-
• 2,6,6-Trimethyl-2-cyclohexene-1,4-dione
• 4-Ketoisophorone
• 2,6,6-TRIMETHYL-2-CYCLOHEXEN-1,4-DIONE
• 4-Oxoisophorone,Ketoisophorone
• Ketoisophorone
• Oxopholone
• keto-Isophorone
• Oxophorone
• 6-Oxoisophorone
• 4-Oxo-alpha-isophorone
• Oxoisophorone
• 3,5,5-Trimethyl-2-cyclohexene-1,4-dione
• FEMA No. 3421
• 72WY3KLB5R
• AYJXHIDNNLJQDT-UHFFFAOYSA-N
• 3,5,5-Trimethylcyclohex-2-en-1,4-dione
• 3,5,5-trimethylcyclohex-2

• MDL： MFCD00043119
• Inchi： 1S/C9H12O2/c1-6-4-7(10)5-9(2,3)8(6)11/h4H,5H2,1-3H3
• InChI Key： AYJXHIDNNLJQDT-UHFFFAOYSA-N
• SMILES： CC1C(=O)C(C)(C)CC(=O)C=1
• BRN： 2207030

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Yellowish liquid or crystal.
• Density: 1.03
• Melting Point: 26-28 °C (lit.)
• Boiling Point: 222 °C(lit.)
  92-94 °C/11 mmHg(lit.)
• Flash Point: Fahrenheit: 201.2 ° f
  Celsius: 94 ° c
  
• Refractive Index: n20/D 1.489-1.493
  n20/D 1.491(lit.)
• PSA: 34.14000
• LogP: 1.50080
• FEMA: 3421
• Solubility: Insoluble in water

Ketoisophorone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： S26-S36/37-S37/39
• Hazardous Material Identification：
• Storage Condition：Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers.
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones
• Natural Products and Extracts Flavors and Fragrances Essential Oils